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Compound of Interest

4-Acetylpiperidine-1-carbonyl!
Compound Name:
chloride

Cat. No.: B039807

An In-depth Technical Guide on 1-Acetylpiperidine-4-carbonyl Chloride

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, analysis, and reactivity of 1-acetylpiperidine-4-carbonyl chloride. This compound is a
key intermediate in organic synthesis, particularly for the development of active ingredients in
pharmaceuticals and pesticides.[1][2]

Physicochemical Properties

1-Acetylpiperidine-4-carbonyl chloride is a solid, often appearing as a white to yellow or pale
orange powder or crystals.[1][3] It is characterized by its moisture sensitivity and hygroscopic
nature, necessitating storage in a refrigerator under an inert atmosphere.[1][3]

Table 1: Summary of Physicochemical Data
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Property Value Source(s)
Molecular Formula CsH12CINO2 [1]

Molar Mass 189.64 g/mol [1][4]
Melting Point 135-137°C [1112][3]
Boiling Point 308.0 £ 35.0 °C (Predicted) [11[3]
Density 1.224 g/cm3 [1][3]
Appearance Yellow to Pale Orange Solid [1]
Solubility Slightly soluble in DMSO [11[3]

Flash Point 140.1°C [1][3]

Vapor Pressure

0.0007 mmHg at 25°C

[1]3]

Refractive Index

1.496

[1]3]

pKa -1.59 + 0.40 (Predicted) [11[3]
LogP 0.171 [5]
o Moisture sensitive; unstable at
Stability
room temperature.[1][4]
CAS Number 59084-16-1 [1]

Experimental Protocols
Synthesis of 1-Acetylpiperidine-4-carbonyl chloride

A common method for the synthesis of acyl chlorides is the reaction of the corresponding

carboxylic acid with a chlorinating agent such as thionyl chloride (SOCIz) or oxalyl chloride

((COCI)2). The following is a generalized protocol for this transformation.

Methodology:

o Reaction Setup: 1-Acetylpiperidine-4-carboxylic acid is dissolved in an inert anhydrous

solvent (e.g., dichloromethane or toluene) under an inert atmosphere (e.g., nitrogen or

argon).
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» Addition of Chlorinating Agent: A stoichiometric excess of thionyl chloride or oxalyl chloride is
added dropwise to the solution at a controlled temperature, typically 0°C, to manage the
exothermic reaction. A catalytic amount of dimethylformamide (DMF) is often added when
using oxalyl chloride.

o Reaction Progression: The reaction mixture is allowed to warm to room temperature and
stirred for several hours until the evolution of gaseous byproducts (SO2z and HCI for thionyl
chloride; CO, COz, and HCI for oxalyl chloride) ceases.

« [solation of Product: The solvent and excess chlorinating agent are removed under reduced
pressure. The crude 1-acetylpiperidine-4-carbonyl chloride is then purified, typically by
recrystallization or distillation under high vacuum, to yield the final product.
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Synthesis Workflow

Start: 1-Acetylpiperidine-4-carboxylic Acid

General Analytical Workflow (HPLC)
Dissolve in Anhydrous Solvent (Sample Preparatior)
Add Chlorinating Agent (e.g., SOCI2) at 0°C Injection ontovHPLC System
Stir at Room Temperature Separation ovn RP Column
Remove Solvent under Reduced Pressure UV Detection
Purify by Recrystallization/Distillation (Data Analysis a:d Quantificatior)
End: 1-Acetylpiperidine-4-carbonyl chloride Purity Assessment
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Reactivity Profile

1-Acetylpiperidine-4-carbonyl chloride

Hydrolysis i Aminolysis

(Water (HzO)) (Alcohol (R—OH)) (Amine (R-NH2) )

Carboxylic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b039807?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

